Cas no 188649-48-1 (4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester)
4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 3-((butyryloxy)Methyl) 5-Methyl 4-(2',3'-dichlorophenyl)-2,6-diMethylpyridine-3,5-dicarboxylate
- 3-((butyryloxy)methyl) 5-methyl 4-(2,3-dichlorophenyl)-2,6-dimethylpyridine-3,5-dicarboxylate
- Cleviprex Impurity D
- Cleviprex Impurity 6
- Clevidipine Impurity D
- Clevidipine Butyrate iMpurity Ⅳ
- Dehydrogen clevidipine butyrate
- 4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic acid 3-methyl 5-[(1-oxobutoxy)methyl] ester
- Clevidipine Butyrate Impurity H324
- H 324
- CLEVIDIPINE BUTYRATE IMPURITY IV
- 3-O-(Butanoyloxymethyl) 5-O-methyl 4-(2,3-dichlorophenyl)-2,6-dimethylpyridine-3,5-dicarboxylate
- H 324/78
- Clevidipine Butyrate Impurity H324/78
- Clevidipine Butyrate iMpurity ;3-((butyryloxy)Methyl) 5-Methyl 4-(2',3'-dichlorophenyl)-2,6-diMethylpyridine-3,5-dicarboxylate
- 188649-48-1
- 4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester
- DS-004489
- CLEVIDIPINEBUTYRATEIMPURITYIV
-
- Inchi: 1S/C21H21Cl2NO6/c1-5-7-15(25)29-10-30-21(27)17-12(3)24-11(2)16(20(26)28-4)18(17)13-8-6-9-14(22)19(13)23/h6,8-9H,5,7,10H2,1-4H3
- InChI Key: GFSJHJKKEVHZBW-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1C1C(C(=O)OC)=C(C)N=C(C)C=1C(=O)OCOC(CCC)=O)Cl
Computed Properties
- Exact Mass: 453.0745928g/mol
- Monoisotopic Mass: 453.0745928g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 10
- Complexity: 618
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.8
- XLogP3: 5.1
Experimental Properties
- Density: 1.299±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: NA
- Boiling Point: 533.1±50.0 °C at 760 mmHg
- Flash Point: 276.2±30.1 °C
- Solubility: Insuluble (5.0E-3 g/L) (25 ºC),
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D437805-5mg |
4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester |
188649-48-1 | 5mg |
$236.00 | 2023-05-18 | ||
| TRC | D437805-50mg |
4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester |
188649-48-1 | 50mg |
$1832.00 | 2023-05-18 | ||
| TRC | D437805-100mg |
4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester |
188649-48-1 | 100mg |
$ 4500.00 | 2023-09-07 |
4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester
Introduction to 4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester (CAS No. 188649-48-1)
4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester, with the CAS number 188649-48-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study for its therapeutic applications.
The chemical structure of 4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester consists of a pyridine core with multiple functional groups attached. The presence of dichlorophenyl and methyl groups, along with the ester functionalities, imparts specific chemical and biological properties to the molecule. These structural elements contribute to its stability and reactivity, which are crucial for its potential use in drug development.
Recent research has focused on the pharmacological properties of this compound. Studies have shown that 4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester exhibits promising anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibited the proliferation of various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell growth and survival.
In addition to its anti-cancer properties, 4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester has been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California found that this compound significantly reduced inflammation in animal models of rheumatoid arthritis. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.
The pharmacokinetic profile of 4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester has also been studied to understand its behavior in biological systems. Preliminary data indicate that it has favorable absorption and distribution properties, with moderate bioavailability following oral administration. This suggests that it could be developed into an effective oral medication for treating various diseases.
Safety and toxicity assessments are essential for any potential drug candidate. To date, studies have shown that 4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester exhibits low toxicity at therapeutic doses. However, further investigations are needed to fully evaluate its safety profile over long-term use.
The synthesis of 4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester involves several steps and requires precise control over reaction conditions to achieve high yields and purity. Various synthetic routes have been explored to optimize the production process. One common approach involves the condensation of 2,6-dimethylpyridine with dichlorophenyl derivatives followed by esterification reactions to introduce the desired functional groups.
In conclusion, 4-(2,3-Dichlorophenyl)-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Methyl (1-oxobutoxy)methyl Ester (CAS No. 188649-48-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies aim to elucidate its full potential and bring it closer to clinical use.
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